Cas no 131269-35-7 (1-Cyclopentylpiperazine dihydrochloride)
1-Cyclopentylpiperazine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-CYCLOPENTYLPIPERAZINE 2HCL
- 1-cyclopentylpiperazine hydrochloride
- 1-Cyclopentylpiperazine dihydrochloride
- 1-CYCLOPENTYL-PIPERAZINE DIHYDROCHLORIDE
- 1-cyclopentylpiperazine;dihydrochloride
- SB32781
- 131269-35-7
- BS-35666
- 1-Cyclopentylpiperazinedihydrochloride
- Piperazine, 1-cyclopentyl-, hydrochloride (1:2)
- CS-0318615
- AULQOFFFGFXKQQ-UHFFFAOYSA-N
- F1907-2563
- MFCD00039023
- SCHEMBL452359
- AKOS024262640
-
- MDL: MFCD00039023
- Inchi: 1S/C9H18N2.2ClH/c1-2-4-9(3-1)11-7-5-10-6-8-11;;/h9-10H,1-8H2;2*1H
- InChI Key: AULQOFFFGFXKQQ-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(CCNCC1)C1CCCC1
Computed Properties
- Exact Mass: 226.1003540 g/mol
- Monoisotopic Mass: 226.1003540 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 113
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3
- Molecular Weight: 227.17
1-Cyclopentylpiperazine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139002050-5g |
1-Cyclopentylpiperazine dihydrochloride |
131269-35-7 | 95% | 5g |
$396.36 | 2022-04-03 | |
| Alichem | A139002050-10g |
1-Cyclopentylpiperazine dihydrochloride |
131269-35-7 | 95% | 10g |
$549.15 | 2022-04-03 | |
| Alichem | A139002050-25g |
1-Cyclopentylpiperazine dihydrochloride |
131269-35-7 | 95% | 25g |
$1,296.84 | 2022-04-03 | |
| TRC | C152421-100mg |
1-Cyclopentylpiperazine Dihydrochloride |
131269-35-7 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C152421-500mg |
1-Cyclopentylpiperazine Dihydrochloride |
131269-35-7 | 500mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C152421-1g |
1-Cyclopentylpiperazine Dihydrochloride |
131269-35-7 | 1g |
$ 185.00 | 2022-06-06 | ||
| Chemenu | CM169012-5g |
1-cyclopentylpiperazine dihydrochloride |
131269-35-7 | 95% | 5g |
$326 | 2021-08-05 | |
| Chemenu | CM169012-10g |
1-cyclopentylpiperazine dihydrochloride |
131269-35-7 | 95% | 10g |
$489 | 2021-08-05 | |
| abcr | AB480131- |
1-Cyclopentylpiperazine 2HCl; . |
131269-35-7 | €78.40 | 2023-02-02 | |||
| abcr | AB480131-1 g |
1-Cyclopentylpiperazine 2HCl; . |
131269-35-7 | 1g |
€78.40 | 2023-04-20 |
1-Cyclopentylpiperazine dihydrochloride Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-Cyclopentylpiperazine dihydrochloride
1-Cyclopentylpiperazine Dihydrochloride: A Comprehensive Overview
1-Cyclopentylpiperazine dihydrochloride, also known by its CAS number CAS 131269-35-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their diverse applications in drug discovery and development. The molecule consists of a piperazine ring substituted with a cyclopentyl group, and the dihydrochloride salt form suggests its potential use in pharmaceutical formulations where ionization is desired for solubility or stability.
The structural uniqueness of 1-cyclopentylpiperazine dihydrochloride lies in its cyclopentane substituent, which introduces steric bulk and potentially enhances the compound's interactions with biological targets. Piperazines are known for their ability to act as scaffolds in drug design due to their flexibility and capacity to accommodate various substituents. Recent studies have highlighted the role of piperazine derivatives in modulating receptor activity, particularly in the context of central nervous system (CNS) disorders such as epilepsy, anxiety, and depression.
In terms of synthesis, 1-cyclopentylpiperazine dihydrochloride can be prepared through various routes, including nucleophilic substitution or coupling reactions. The choice of synthetic methodology often depends on the availability of starting materials and the desired purity of the final product. For instance, a common approach involves the reaction of cyclopentylamine with an appropriate electrophile under controlled conditions to form the piperazine ring. Subsequent protonation with hydrochloric acid yields the dihydrochloride salt.
The pharmacological profile of CAS 131269-35-7 has been explored in several recent studies, with particular emphasis on its potential as a therapeutic agent. Research indicates that this compound exhibits moderate affinity for certain GABA receptors, which are critical targets in the treatment of neurological disorders. Additionally, preliminary in vitro assays suggest that it may possess anti-inflammatory properties, making it a candidate for further investigation in inflammatory disease models.
From a medicinal chemistry perspective, the substitution pattern on the piperazine ring plays a crucial role in determining the compound's bioactivity. The cyclopentyl group at position 1 introduces a rigid structure that could enhance receptor binding by optimizing hydrophobic interactions. Recent computational studies using molecular docking have provided insights into how this substituent influences binding affinity at various receptor sites.
In terms of applications, 1-cyclopentylpiperazine dihydrochloride is primarily considered for its potential in CNS drug development. Its ability to cross the blood-brain barrier (BBB) has been evaluated in preclinical models, with promising results indicating moderate permeability. This characteristic is essential for drugs targeting CNS disorders where brain penetration is critical for efficacy.
The safety profile of this compound has also been assessed through acute toxicity studies. Results indicate that it exhibits low toxicity at therapeutic doses, suggesting a favorable safety margin. However, long-term toxicity studies are still required to fully understand its safety profile for chronic use.
In conclusion, CAS 131269-35-7, or 1-cyclopentylpiperazine dihydrochloride, represents an intriguing compound with potential applications in drug development. Its unique structure, combined with promising pharmacological properties, positions it as a valuable tool for researchers exploring novel therapeutic agents for CNS disorders and beyond.
131269-35-7 (1-Cyclopentylpiperazine dihydrochloride) Related Products
- 21043-40-3(1-Cyclopentylpiperazine)
- 953895-57-3(2-(4-methylpiperazin-1-yl)cyclopentan-1-amine)
- 436099-91-1(Piperazine,1-cycloheptyl-, hydrochloride (1:1))
- 16018-31-8(Piperazine,1,4-dicyclohexyl-, hydrochloride (1:2))
- 7468-61-3(6,16-dimethyl-7,10-diazoniadispiro[6.2.610.27]octadecane;hydrochloride)
- 154393-82-5(1H-Cyclopentapyrazine,octahydro-1,4-dimethyl-)
- 21043-34-5(Piperazine,1-cyclopentyl-4-methyl-)
- 954272-02-7(TRANS-2-(4-ETHYLPIPERAZIN-1-YL)CYCLOPENTANAMINE)
- 937650-02-7(4-cyclopentyl-1-Piperazineethanamine)
- 373608-47-0(4-cyclopentyl-1-Piperazinepropanamine)